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The table below summarizes the key data available for this compound, which is a saturated hydrocarbon with

the molecular formula Ci0H22 [1] [2] [3].

Property Value Conditions |/ Notes
CAS Number 15869-89-3 -
Molecular Formula CioH22 -

Molecular Weight

Density

Boiling Point

Flash Point

Vapor Pressure

Index of Refraction

LogP

142.28 - 142.29 g/mol

0.732 g/lcm3

158 °C

80.3 °C

3.48 mmHg

1.411

3.858

Estimated [3]

At 760 mmHg [1] [2]

At 25°C [1] [2]

Estimated [3]
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Thermodynamic and Transport Properties

The U.S. National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) is a key
resource that provides critically evaluated data for this compound [4]. The database contains information on
multiple properties, though specific values require access to the NIST system. The available data points

include:

e Phase Behavior: Critical temperature, critical pressure, boiling point, and vapor pressure as a
function of temperature.

e Thermal Properties: Enthalpy of vaporization, heat capacity (for liquid and ideal gas), and enthalpy
of formation.

e Transport Properties: Viscosity and thermal conductivity (for liquid and gas phases).

e Other Properties: Density of liquid and gas phases, refractive index, and entropy.

Experimental Workflow for Property Analysis

For researchers, characterizing a compound like 2,5-dimethyloctane involves a series of experimental and

computational steps. The diagram below outlines a general workflow.
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General experimental workflow for hydrocarbon characterization.

The methodologies for obtaining the data referenced in the tables typically involve the following standard

practices [4]:

¢ Density Measurement: Commonly performed using a digital density meter or pycnometer at a
controlled temperature (e.g., 20°C or 25°C).

¢ Boiling Point Determination: Measured using standard distillation apparatus under atmospheric
pressure (760 mmHg), following procedures like those in ASTM D86.
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e Vapor Pressure Measurement: Can be determined using isoteniscopes or static methods where the
pressure of the saturated vapor is measured directly at a series of temperatures.

e Critical Property Data: The values for critical temperature, pressure, and density in the NIST
database are typically derived using a critical evaluation technique. This involves collecting all
available experimental data from the literature, assessing its quality, and then using equations of state
and correlation methods to produce a recommended, consistent set of values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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